Cas no 1000545-78-7 (2-{1H-Pyrrolo[2,3-b]pyridin-5-yl}acetic acid)

• Product Name: 2-{1H-Pyrrolo[2,3-b]pyridin-5-yl}acetic acid
• CAS No: 1000545-78-7
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD09925168
• CID: 2128742
• Update Time: 2023-08-04

2-{1H-Pyrrolo[2,3-b]pyridin-5-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-5-acetic acid
• 2-{1H-pyrrolo[2,3-b]pyridin-5-yl}acetic acid
• 2-(1H-PYRROLO[2,3-B]PYRIDIN-5-YL)ACETIC ACID
• SB10422
• 2-{1H-Pyrrolo[2,3-b]pyridin-5-yl}acetic acid

• MDL： MFCD09925168
• Inchi： 1S/C9H8N2O2/c12-8(13)4-6-3-7-1-2-10-9(7)11-5-6/h1-3,5H,4H2,(H,10,11)(H,12,13)
• InChI Key： PXTUIYOFXJVDEL-UHFFFAOYSA-N
• SMILES： OC(CC1=CN=C2C(C=CN2)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Topological Polar Surface Area: 66